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Compound of Interest

4-Hydroxy-3-methoxy-2-
Compound Name:
nitrobenzaldehyde

Cat. No.: B1582344

The Isomers in Focus

The primary isomers under comparison are distinguished by the position of the nitro (-NO2z)
group, which significantly influences the electronic environment and, consequently, the
spectroscopic output of the entire molecule.

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b1582344?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative

Check Availability & Pricing

Isomeric Structures

(4—Hydroxy-3-methoxy-2-nitrobenzaldehydea El-Hydroxy-3-methoxy-S-nitrobenzaIdehyde) G-Hydroxy-5-methoxy-2-nitrobenza|dehyd9

Sample Preparation
(Dissolve in appropriate deuterated solvent, e.g., DMSO-d6)

1H & 13C NMR Analysis HRMS Analysis
(Acquire spectra, TMS as internal standard) (Confirm molecular formula and analyze fragmentation)

Primary Isomer ID FT-IR Analysis
(Analyze aromatic proton splitting and shifts) (Confirm functional groups)

Data Integration & Final Structure Confirmation

Click to download full resolution via product page

« To cite this document: BenchChem. [spectroscopic comparison of "4-Hydroxy-3-methoxy-2-
nitrobenzaldehyde" isomers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582344#spectroscopic-comparison-of-4-hydroxy-3-
methoxy-2-nitrobenzaldehyde-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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